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Compound of Interest

Compound Name: 5-Bromo-2-methoxypyridine

Cat. No.: B044785

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Bromo-2-methoxypyridine is a halogenated pyridine derivative that serves as a crucial
building block in organic synthesis. Its unique electronic and structural properties make it a
valuable intermediate in the development of novel pharmaceutical compounds and
agrochemicals. This technical guide provides an in-depth overview of the core physical
properties of 5-Bromo-2-methoxypyridine, offering a valuable resource for researchers and
professionals in the field of drug discovery and development. The compound is notably used as
a ligand for the central nicotinic acetylcholine receptor and in the synthesis of anti-HIV active
integrase inhibitors.[1][2][3]

Core Physical and Chemical Properties

A comprehensive summary of the key physical and chemical properties of 5-Bromo-2-
methoxypyridine is presented below. These parameters are essential for its handling,
characterization, and application in synthetic chemistry.
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Property Value Source

Molecular Formula C6H6BrNO [1114]

Molecular Weight 188.02 g/mol [41[5]
Clear colorless to slightly

Appearance ] o (11161171
yellow or light yellow liquid

Density 1.453 g/mL at 25 °C [11[4118]

Boiling Point 80 °C at 12 mmHg [L13114105118119]

65-70 °C at 3.5 Torr [6]

Melting Point 80 °C at 12 mmHg [11[2]

Flash Point 96 °C (205 °F) - closed cup [L][21[7118]

Refractive Index n20/D 1.555 (lit.) [11031141181

1.554-1.556 [2][7]

Vapor Pressure 0.545 mmHg at 25°C [1][2][6]
Soluble in organic solvents like

B ethanol, acetone, MDC, and

Solubility ] [9][10]
ethyl acetate. Sparingly
soluble in water.

pKa 1.04 £ 0.10 (Predicted) [1]

Experimental Protocols for Property Determination

While specific experimental documentation for 5-Bromo-2-methoxypyridine is not detailed in

the provided search results, standard methodologies for determining the key physical

properties are outlined below.

1. Determination of Boiling Point:

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For compounds like 5-Bromo-2-methoxypyridine, which may decompose at

atmospheric pressure, vacuum distillation is employed.
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e Apparatus: A distillation apparatus consisting of a round-bottom flask, a distillation head with
a thermometer, a condenser, a receiving flask, and a vacuum source with a manometer.

e Procedure:

o A sample of 5-Bromo-2-methoxypyridine is placed in the round-bottom flask with a few
boiling chips.

o The apparatus is assembled and evacuated to the desired pressure (e.g., 12 mmHg),
which is monitored by the manometer.

o The flask is gently heated.

o The temperature is recorded when the liquid boils and a steady stream of distillate is
collected in the receiving flask. This temperature is the boiling point at the recorded
pressure.

2. Determination of Density:
Density is the mass per unit volume of a substance.

o Apparatus: A pycnometer (a flask with a specific, accurately known volume) and an analytical
balance.

e Procedure:

[e]

The empty pycnometer is weighed.

o ltis then filled with the sample liquid (5-Bromo-2-methoxypyridine), ensuring no air
bubbles are present, and weighed again at a specific temperature (e.g., 25 °C).

o The pycnometer is then emptied, cleaned, and filled with a reference liquid of known
density (e.qg., distilled water) and weighed.

o The density of the sample is calculated using the formula: p_sample = (m_sample /
m_reference) * p_reference

3. Determination of Refractive Index:
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The refractive index is a measure of how much the path of light is bent, or refracted, when
entering a material.

e Apparatus: A refractometer (e.g., an Abbé refractometer).

e Procedure:

[¢]

The refractometer is calibrated using a standard of known refractive index.

o Afew drops of the 5-Bromo-2-methoxypyridine sample are placed on the prism of the
refractometer.

o The prism is closed, and the light source is adjusted.

o The user looks through the eyepiece and adjusts the controls until the dividing line
between the light and dark fields is sharp and centered on the crosshairs.

o The refractive index is read from the scale, typically at a specified temperature (e.g., 20
°C) and wavelength (e.g., the D-line of sodium, 589 nm).

Role in Synthetic Pathways

5-Bromo-2-methoxypyridine is a versatile intermediate in organic synthesis, primarily utilized
as a building block for more complex molecules. Its bromine atom can be readily substituted or
used in cross-coupling reactions, while the methoxy group can also be a site for chemical
modification.

Suzuki or Buchwald-Hartwig Further Synthetic
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Caption: Synthetic utility of 5-Bromo-2-methoxypyridine as a precursor.
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Experimental Workflow: A Generalized Synthetic
Application

The following diagram illustrates a general workflow for a Suzuki cross-coupling reaction, a
common application for 5-Bromo-2-methoxypyridine in the synthesis of biaryl compounds.
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Caption: Generalized workflow for a Suzuki cross-coupling reaction.

Conclusion

5-Bromo-2-methoxypyridine is a chemical compound with a well-defined set of physical
properties that make it a valuable tool for synthetic chemists. This guide provides essential data
and procedural context to support its effective use in research and development, particularly
within the pharmaceutical and agrochemical industries. The provided information, compiled
from various sources, serves as a foundational reference for laboratory work involving this
versatile pyridine derivative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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